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Compound of Interest

Compound Name: 2-Chloropropionamide

CAS No.: 7474-02-4

Cat. No.: B7799964

Get Quote

A Senior Application Scientist's Guide to Mitigating Risk in the Laboratory

Welcome, researchers and drug development professionals. This guide provides essential,

immediate safety and logistical information for handling 2-Chloropropionamide. As your

partner in laboratory safety, we move beyond simply listing procedures to explain the causality

behind each recommendation, ensuring a self-validating system of safety that builds trust and

confidence in your work.

Hazard Assessment: Understanding the "Why"
Behind the "How"
2-Chloropropionamide (CAS No. 27816-36-0) is a halogenated organic compound that

presents specific and significant hazards requiring stringent control measures.[1] A thorough

understanding of its risk profile is the foundational step in designing a robust safety protocol.

The primary hazards are categorized under the Globally Harmonized System (GHS) and

necessitate a multi-faceted approach to personal protection.[2]
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Hazard
Classification

GHS Code Description Implication for PPE

Skin Irritation H315
Causes skin irritation.

[1][2]

Impermeable gloves

and a chemical-

resistant lab coat are

mandatory to prevent

direct contact.

Serious Eye Irritation H319
Causes serious eye

irritation.[1][2]

Chemical splash

goggles are required

at a minimum; a face

shield is

recommended for

splash-prone

procedures.

Respiratory Irritation H335
May cause respiratory

irritation.[1][2]

Handling must occur

in a certified chemical

fume hood.

Respiratory protection

is necessary,

especially when

handling the solid

form where dust can

be generated.

The compound is a solid at room temperature, which means that in addition to chemical contact

hazards, the potential for aerosolization of fine dust particles during weighing and transfer must

be actively managed.[1]

The Core PPE Ensemble: Your First Line of Defense
The selection of PPE is not a one-size-fits-all checklist; it is a carefully curated ensemble

tailored to the specific risks of 2-Chloropropionamide.

A. Skin and Body Protection
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Gloves: Due to the H315 skin irritation warning, chemically resistant gloves are mandatory.[1]

Nitrile gloves are a suitable choice for incidental contact.[3] For prolonged handling or

immersion, heavier-duty gloves or double-gloving is a field-proven best practice. Always

inspect gloves for tears or punctures before use and use proper removal techniques to avoid

contaminating your hands.[1]

Laboratory Coat: A standard cotton lab coat is insufficient. A chemical-resistant, long-sleeved

laboratory coat is required to protect against splashes and dust.[4] This coat should have knit

or elastic cuffs to ensure a snug fit around the inner gloves.

B. Eye and Face Protection
Direct contact with the eyes can cause serious irritation (H319).[1][2] Therefore:

Chemical Splash Goggles: Standard safety glasses with side shields do not provide

adequate protection from splashes or airborne dust.[5] Tightly fitting chemical splash goggles

that conform to ANSI Z87.1 standards are required.

Face Shield: When transferring larger quantities or performing any operation with a

heightened risk of splashing, a face shield must be worn in conjunction with chemical splash

goggles to protect the entire face.[5]

C. Respiratory Protection
2-Chloropropionamide may cause respiratory irritation (H335), a risk amplified by its solid,

potentially dusty form.[1]

Primary Engineering Control: All handling of 2-Chloropropionamide must be performed

within a properly functioning and certified chemical fume hood to minimize inhalation

exposure.[1][6]

Respirator Selection: In situations where dust or aerosols may be generated (e.g., weighing,

scraping, or large-scale transfers), respiratory protection is essential.

For nuisance dust exposure: A NIOSH-approved N95 or P95 particulate respirator is the

minimum requirement.[1]
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For higher-level protection: For situations with a greater potential for aerosolization, a half-

mask or full-face respirator equipped with OV/AG/P99 (US) or ABEK-P2 (EU) cartridges is

recommended.[1] These cartridges provide protection against organic vapors, acid gases,

and particulates.

Operational Workflow: From Preparation to Disposal
This section provides a step-by-step procedural guide for safely handling 2-
Chloropropionamide. Following this workflow minimizes exposure and ensures a controlled

environment.
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Workflow for Handling 2-Chloropropionamide

Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling Phase

1. Area Setup
- Verify fume hood certification.

- Post warning signs.
- Prepare spill kit.

2. Don PPE
- Lab Coat

- Inner Gloves
- Goggles

- Respirator (if needed)
- Outer Gloves
- Face Shield

Proceed to Donning

3. Chemical Handling
- Weigh solid carefully.

- Perform reactions/transfers.
- Keep containers closed.

Enter Work Area

4. Decontamination
- Clean work surfaces.

- Decontaminate equipment.

Complete Work

5. Doff PPE (in order)
- Outer Gloves
- Face Shield

- Lab Coat
- Goggles

- Inner Gloves
- Respirator (last)

Proceed to Doffing

6. Waste Disposal
- Segregate halogenated waste.
- Dispose of contaminated PPE.

- Wash hands thoroughly.

Final Step

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Chloropropionamide.
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Experimental Protocol: Step-by-Step Guidance
1. Pre-Operational Checks & PPE Donning: i. Verify Engineering Controls: Ensure the chemical

fume hood has been certified within the last year and that the airflow is adequate. ii. Assemble

Materials: Gather all necessary equipment, a designated halogenated organic waste container,

and a spill kit containing absorbent material.[3][7] iii. Don PPE: Put on your PPE in the following

order: chemical-resistant lab coat, inner pair of nitrile gloves, chemical splash goggles, the

appropriate respirator (if required by your risk assessment), and an outer pair of nitrile gloves.

The outer gloves should overlap the cuffs of the lab coat.

2. Handling the Chemical (Inside the Fume Hood): i. Transfer and Weighing: Perform all

transfers of solid 2-Chloropropionamide deep within the fume hood to contain any dust. Use a

spatula and weigh paper or a weighing boat. Avoid creating dust clouds. ii. Solution

Preparation: If preparing a solution, add the solid to the solvent slowly to prevent splashing. iii.

Container Management: Keep all containers of 2-Chloropropionamide tightly sealed when not

in immediate use.[1][7]

3. Post-Handling & PPE Doffing: i. Decontaminate: Wipe down the work surface inside the

fume hood and any equipment used with an appropriate solvent. ii. Doff PPE: Remove PPE in

an order that minimizes cross-contamination. A common procedure is: remove the outer gloves

(turning them inside out), remove the lab coat (folding it inward), remove inner gloves, and

finally, wash hands thoroughly with soap and water.[1] iii. Hygiene: Always wash hands before

leaving the laboratory, even if you were wearing gloves.

Emergency and Disposal Plans
A. Emergency Procedures

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention.[1][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[1][8]
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Spill: For a small spill inside a fume hood, use an inert absorbent material, sweep it up

without creating dust, and place it in a sealed, labeled container for hazardous waste

disposal.[1][4] For larger spills, evacuate the area and contact your institution's

environmental health and safety department.[6]

B. Disposal Plan
Chemical Waste: 2-Chloropropionamide is a halogenated organic compound and must be

disposed of as hazardous waste.[3][9]

Collect all waste containing this chemical in a designated, properly labeled, and sealed

container marked "Halogenated Organic Waste."[3]

Do not pour this waste down the drain.[1]

Arrange for disposal through a licensed chemical waste disposal company, which will

typically use high-temperature incineration with scrubbers to neutralize the resulting

hydrogen chloride gas.[1][10]

Contaminated PPE: All disposable PPE, such as gloves, bench paper, and disposable lab

coats, that comes into contact with 2-Chloropropionamide must be considered hazardous

waste.[4] It should be collected in a sealed bag or container and disposed of via the

institutional chemical waste program.[11][12]

By adhering to these rigorous protocols, you establish a culture of safety that protects not only

yourself and your colleagues but also the integrity of your research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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